Cas no 63443-22-1 (Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester)

Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester structure
63443-22-1 structure
Product Name:Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester
CAS No:63443-22-1
MF:C17H14O3
MW:266.291265010834
CID:390114
PubChem ID:71372663
Update Time:2025-04-19

Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester
    • methyl 4-[2-(4-formylphenyl)ethenyl]benzoate
    • 63443-22-1
    • DTXSID60795526
    • Inchi: 1S/C17H14O3/c1-20-17(19)16-10-8-14(9-11-16)3-2-13-4-6-15(12-18)7-5-13/h2-12H,1H3
    • InChI Key: XDIKKTWHJQIPCK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)C=CC1C=CC(C=O)=CC=1)=O

Computed Properties

  • Exact Mass: 266.094294304g/mol
  • Monoisotopic Mass: 266.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 43.4Ų
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